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Introduction
1-Adamantaneethanol, with the CAS number 6240-11-5, is a derivative of adamantane, a

unique, rigid, and lipophilic tricyclic alkane. Its distinctive cage-like structure imparts valuable

physicochemical properties to molecules, making it a significant building block in medicinal

chemistry and materials science. This guide provides a comprehensive overview of 1-
Adamantaneethanol, including its chemical and physical properties, synthesis, applications in

synthetic chemistry, and its biological activities, with a focus on its potential in drug

development.

Physicochemical Properties
1-Adamantaneethanol is a white crystalline powder with a melting point in the range of 66-69

°C.[1] It is characterized by the chemical formula C₁₂H₂₀O and a molecular weight of 180.29

g/mol .[2][3] The structure consists of an ethanol group attached to a bridgehead carbon of the

adamantane cage.

Table 1: Physicochemical Data of 1-Adamantaneethanol
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Property Value Reference(s)

CAS Number 6240-11-5 [2][3]

Molecular Formula C₁₂H₂₀O [2][3]

Molecular Weight 180.29 g/mol [2][3]

Appearance White crystalline powder [4]

Melting Point 66-69 °C [1]

Synonyms
2-(1-Adamantyl)ethanol, 1-(2-

Hydroxyethyl)adamantane
[1]

Synthesis
While specific, detailed industrial synthesis protocols for 1-Adamantaneethanol are

proprietary, a common laboratory-scale synthesis involves the reduction of 1-adamantaneacetic

acid or its esters. A general synthetic workflow is outlined below.
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General Synthesis of 1-Adamantaneethanol
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Caption: General synthetic route to 1-Adamantaneethanol.

Applications in Organic Synthesis
1-Adamantaneethanol serves as a versatile intermediate in the synthesis of more complex

molecules, leveraging the bulky and lipophilic nature of the adamantane group to modify the

properties of the target compounds.

Synthesis of Phthalimide Derivatives
1-Adamantaneethanol is a precursor for the synthesis of 4-(adamant-1-

ylethylenoxycarbonyl)phthalanhydride. This anhydride is then used to prepare a variety of N-
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substituted phthalimides, some of which have shown antimicrobial activity.[1]

Experimental Protocol: Synthesis of 4-(adamant-1-ylethylenoxycarbonyl)phthalanhydride

A detailed experimental protocol, as referenced in the literature, would typically involve the

reaction of 1-adamantaneethanol with trimellitic anhydride chloride in an appropriate solvent

and under specific temperature conditions. The resulting anhydride can then be reacted with

various amines or amino acids to yield the corresponding N-substituted phthalimides.

Synthesis of N-Substituted Phthalimides

1-Adamantaneethanol

Reaction

Trimellitic anhydride chloride

4-(adamant-1-ylethylenoxycarbonyl)phthalanhydride

Reaction
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N-Substituted Phthalimide Derivative
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Caption: Synthesis of phthalimide derivatives from 1-Adamantaneethanol.
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Synthesis of Poly(p-phenylenevinylene) (PPV)
Derivatives
1-Adamantaneethanol has been utilized in the synthesis of a novel poly(p-phenylenevinylene)

(PPV) derivative, poly(2-methoxy-5-adamantaneethyloxy-p-phenylenevinylene) (MAE-PPV).[5]

The incorporation of the bulky adamantane group can influence the polymer's solubility and

film-forming properties, which are crucial for applications in organic electronics.

Experimental Protocol: Synthesis of poly(2-methoxy-5-adamantaneethyloxy-p-

phenylenevinylene)

The synthesis of MAE-PPV is typically achieved through the Gilch polymerization route. This

involves the base-induced polymerization of a suitable α,α'-dihalo-p-xylene monomer

functionalized with the adamantaneethoxy group.
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Gilch Polymerization for MAE-PPV
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Caption: Synthesis of an adamantane-containing PPV derivative.

Synthesis of Adamantine-Containing Phthalocyanines
1-Adamantaneethanol is used to introduce adamantane moieties onto silicon(IV)

phthalocyanines. This is achieved by reacting 1-adamantaneethanol with silicon(IV)

phthalocyanine dichloride. The resulting axially substituted phthalocyanines exhibit high

photostability.

Experimental Protocol: Synthesis of di(adamantaneethoxy)silicon(IV) phthalocyanine
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The synthesis involves the nucleophilic substitution of the chloride ligands on silicon(IV)

phthalocyanine dichloride by the alkoxide generated from 1-adamantaneethanol. The reaction

is typically carried out in an anhydrous solvent in the presence of a base.

Synthesis of Adamantine-Containing Phthalocyanines

1-Adamantaneethanol

Nucleophilic Substitution
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Silicon(IV) Phthalocyanine Dichloride

di(adamantaneethoxy)silicon(IV) phthalocyanine
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Caption: Synthesis of an adamantane-containing phthalocyanine.

Biological Activities and Potential Applications
The adamantane scaffold is a well-established pharmacophore that can enhance the metabolic

stability and modulate the bioactivity of drug candidates. 1-Adamantaneethanol itself and its

derivatives have shown promise in several biological areas.

Antimicrobial Activity
Some sources indicate that 1-Adamantaneethanol exhibits antimicrobial properties,

particularly against Staphylococcus species, including methicillin-resistant Staphylococcus

aureus (MRSA).[2][6] However, specific minimum inhibitory concentration (MIC) data for 1-
Adamantaneethanol against a broad panel of microorganisms is not widely available in the

public domain. Derivatives of 1-adamantaneethanol, such as certain N-substituted

phthalimides, have also been reported to possess antimicrobial activity.[1]
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Table 2: Reported Antimicrobial Activity of Adamantane Derivatives (General)

Compound Type Target Organism(s)
Reported Activity
(MIC)

Reference(s)

Adamantane

Derivatives

Staphylococcus

aureus
Varies [7]

N-substituted

phthalimides from 1-

adamantaneethanol

Staphylococcus

aureus, Bacillus sp.,

Micrococcus flavus,

Enterococcus faecium

Varies [1]

Anti-inflammatory Activity
There are indications that 1-Adamantaneethanol possesses anti-inflammatory effects by

inhibiting prostaglandin synthesis in red blood cells.[2][6] Prostaglandins are key mediators of

inflammation, and their inhibition is a common mechanism of action for non-steroidal anti-

inflammatory drugs (NSAIDs).
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Proposed Anti-inflammatory Mechanism
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Caption: Postulated inhibition of prostaglandin synthesis by 1-Adamantaneethanol.

Pharmacokinetics and Toxicology
Specific pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) and

toxicological data for 1-Adamantaneethanol are not extensively documented in publicly

available literature. However, general characteristics of adamantane derivatives can provide

some insights. The lipophilic nature of the adamantane cage generally leads to good

absorption and distribution into tissues. Metabolism of adamantane-containing compounds

often involves hydroxylation of the adamantane cage by cytochrome P450 enzymes.[8][9]
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Further studies are required to fully characterize the pharmacokinetic profile and to assess the

safety and toxicity of 1-Adamantaneethanol for any potential therapeutic applications.

Safety and Handling
1-Adamantaneethanol is classified as an irritant.[10] Standard laboratory safety precautions

should be observed when handling this compound. This includes the use of personal protective

equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-

ventilated area.

Table 3: GHS Hazard Information

Pictogram Signal Word Hazard Statement(s)

GHS07 Warning

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Conclusion
1-Adamantaneethanol is a valuable chemical entity with a range of applications stemming

from the unique properties of its adamantane core. It serves as a key intermediate in the

synthesis of specialized polymers and photosensitizers. Furthermore, its suggested

antimicrobial and anti-inflammatory properties warrant further investigation for potential drug

development. A more detailed understanding of its biological mechanisms of action, as well as

a comprehensive evaluation of its pharmacokinetic and toxicological profile, will be crucial for

realizing its full therapeutic potential. This guide provides a foundational understanding for

researchers and developers working with this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b128954?utm_src=pdf-body
https://www.benchchem.com/product/b128954?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1787820/
https://www.benchchem.com/product/b128954?utm_src=pdf-body
https://www.benchchem.com/product/b128954?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1-Adamantaneethanol 98 6240-11-5 [sigmaaldrich.com]

2. 1-Adamantane ethanol | 6240-11-5 | FA03870 | Biosynth [biosynth.com]

3. 1-Adamantaneethanol | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

4. 1-Adamantaneethanol, 98% 1 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

5. researchgate.net [researchgate.net]

6. 1-Adamantane ethanol | CymitQuimica [cymitquimica.com]

7. Synthesis, antimicrobial and antiviral testing of some new 1-adamantyl analogues -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. Metabolic Profiling of a CB2 Agonist, AM9338, Using LC-MS and Microcoil-NMR:
Identification of a Novel Dihydroxy Adamantyl Metabolite - PMC [pmc.ncbi.nlm.nih.gov]

9. In vitro and in vivo metabolism of N-adamantyl substituted urea-based soluble epoxide
hydrolase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Inhibition of Prostaglandin Biosynthesis by Corticosteroids - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to 1-Adamantaneethanol
(CAS: 6240-11-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128954#1-adamantaneethanol-cas-number-6240-11-
5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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